5-Fluoro-2-Methoxy Substitution Profile
The specific substitution pattern of a 5-fluoro and 2-methoxy group on the phenyl ring of 2-(5-Fluoro-2-methoxyphenyl)pyrrolidine provides a distinct electronic and steric environment compared to other fluorinated or methoxylated analogs. This unique combination is known to influence binding affinity and metabolic stability in pyrrolidine-based scaffolds [1]. While direct comparative binding data for this exact compound is not publicly available, the class-level SAR data for 2-phenylpyrrolidines demonstrates that even minor changes in aryl substitution can result in a >200-fold difference in binding affinity (Ki range: 46 nM to >10,000 nM) [2].
| Evidence Dimension | Predicted Physicochemical and Biological Impact of Substituents |
|---|---|
| Target Compound Data | 5-fluoro-2-methoxyphenyl substitution: Predicted LogP = 2.26 |
| Comparator Or Baseline | Unsubstituted phenylpyrrolidine or alternative substitution patterns (e.g., 3-fluoro, 4-methoxy). |
| Quantified Difference | Cannot be quantified without a specific comparator, but the substitution pattern is non-redundant. LogP of the (R)-enantiomer is predicted to be 2.26 . |
| Conditions | Computational prediction. |
Why This Matters
This specific substitution pattern is not interchangeable with other fluorophenyl or methoxyphenyl analogs, making this compound essential for exploring unique chemical space in SAR studies.
- [1] Kuujia. (R)-2-(5-fluoro-2-methoxyphenyl)pyrrolidine hydrochloride. CAS No. 1260845-67-7. View Source
- [2] Elliott RL, et al. Phenyl pyrrolidine analogues as potent nicotinic acetylcholine receptor (nAChR) ligands. Bioorganic & Medicinal Chemistry Letters. 1995; 5(9): 991-996. View Source
